Cas no 259810-89-4 (2-Cyclohepten-1-one, 2-chloro-3-methoxy-)
259810-89-4 structure
Product Name:2-Cyclohepten-1-one, 2-chloro-3-methoxy-
CAS No:259810-89-4
MF:C8H11ClO2
MW:174.624741792679
CID:247231
PubChem ID:10154269
Update Time:2025-04-19
2-Cyclohepten-1-one, 2-chloro-3-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyclohepten-1-one, 2-chloro-3-methoxy-
- 2-chloro-3-methoxycyclohept-2-en-1-one
- 2-Cyclohepten-1-one, 2-chloro-3-methoxy-
- 259810-89-4
- DTXSID30436232
- SCHEMBL7933899
-
- Inchi： 1S/C8H11ClO2/c1-11-7-5-3-2-4-6(10)8(7)9/h2-5H2,1H3
- InChI Key： VDPSDALHAXMQPC-UHFFFAOYSA-N
- SMILES： ClC1C(CCCCC=1OC)=O
Computed Properties
- Exact Mass: 174.0447573g/mol
- Monoisotopic Mass: 174.0447573g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 26.3Ų
2-Cyclohepten-1-one, 2-chloro-3-methoxy- Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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